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Compound of Interest

Compound Name: Isopropyl 3-aminobenzoate

Cat. No.: B183034

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
Isopropyl 3-aminobenzoate, complete with detailed experimental protocols for their
determination. This document is intended to serve as a valuable resource for professionals in
research and development who require accurate physicochemical data for this compound.

Physicochemical Data Summary

The accurate determination of melting and boiling points is fundamental in the characterization
of chemical substances, providing insights into purity and identity. The following table
summarizes the available data for Isopropyl 3-aminobenzoate.

Property Value
Melting Point Not available in the searched literature.
Boiling Point 301.2°C at 760 mmHg

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of
melting and boiling points of organic compounds such as Isopropyl 3-aminobenzoate.
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Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

o Sample of Isopropyl 3-aminobenzoate (finely powdered and dry)
e Mortar and pestle

e Spatula

e Thermometer

Procedure:

o Sample Preparation: A small amount of Isopropyl 3-aminobenzoate is placed on a clean,
dry surface. The open end of a capillary tube is pressed into the sample, forcing a small
amount of the solid into the tube. The tube is then inverted and tapped gently to pack the
solid into the sealed end. This process is repeated until a packed sample of 2-3 mm in height
is achieved.[1][2]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.[1][2] The thermometer is inserted into its designated holder.

e Approximate Melting Point Determination: A preliminary, rapid heating of the sample is
performed to determine an approximate melting range.

» Accurate Melting Point Determination: A fresh sample is prepared and placed in the
apparatus. The apparatus is heated to a temperature approximately 15-20°C below the
estimated melting point. The heating rate is then slowed to 1-2°C per minute as the melting
point is approached.[1]
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» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For a pure compound,
this range should be narrow (0.5-2°C).

Boiling Point Determination (Micro-reflux or Thiele Tube
Method)

The boiling point of a liquid can be accurately determined using a small quantity of the
substance with the micro-reflux or Thiele tube method.

Apparatus and Materials:

e Thiele tube or a small test tube with a side arm
¢ Heating mantle or Bunsen burner

e Mineral oil or other suitable heating bath fluid

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Thermometer

o Sample of Isopropyl 3-aminobenzoate
Procedure:

» Sample Preparation: A few milliliters of Isopropyl 3-aminobenzoate are placed in a small
test tube. A capillary tube, sealed at one end, is placed open-end-down into the liquid.[3][4]

e Apparatus Setup: The small test tube is attached to a thermometer using a rubber band or a
small piece of tubing. The assembly is then clamped so that the bulb of the thermometer and
the sample are immersed in the heating bath of a Thiele tube.[3][4]

e Heating: The heating bath is heated gently. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.
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o Observation: Upon further heating, the vapor pressure of the liquid will eventually equal the
atmospheric pressure, and a rapid and continuous stream of bubbles will emerge from the
capillary tube. At this point, the heating is discontinued.[3]

e Recording the Boiling Point: The heating bath is allowed to cool slowly. The boiling point is
the temperature at which the stream of bubbles ceases and the liquid just begins to enter the
capillary tube.[3]

Logical Workflow Visualization

The following diagram illustrates a general experimental workflow for the synthesis of an
isopropyl ester of an aminobenzoic acid, which can be adapted for Isopropyl 3-
aminobenzoate.
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L. Reagent Mixing

Combine:
- 3-Aminobenzoic Acid
- Isopropy! Alcohol
- Catalytic H2S0Oa4

Reflux Reaction Mixture
(e.g., 4 hours)

B. Reaction Termination

Quench with Water

4. Isolation

Filter Precipitate

b. Purification

Dry the Product

Obtain Isopropy!
3-aminobenzoate

Click to download full resolution via product page

Caption: Synthesis Workflow for Isopropyl 3-aminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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